Cas no 695187-22-5 ((2E)-3-(3,5-dibromophenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3,5-dibromophenyl)prop-2-enoic acid
• CAS No: 695187-22-5
• MF: C₉H₆Br₂O₂
• MW: 305.950741291046
• CID: 5989246
• PubChem ID: 22557685
• Update Time: 2025-06-08

(2E)-3-(3,5-dibromophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromocinnamic acid
• (2E)-3-(3,5-dibromophenyl)prop-2-enoic acid
• 695187-22-5
• SCHEMBL6497117
• (E)-3-(3,5-Dibromophenyl)acrylic acid
• EN300-1453709
• (2E)-3-(3,5-DIBROMOPHENYL)PROP-2-ENOICACID
• 202982-74-9

• MDL： MFCD01861201
• Inchi： 1S/C9H6Br2O2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5H,(H,12,13)/b2-1+
• InChI Key： YHQAKQMFFUZLKL-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/C1=CC(Br)=CC(Br)=C1

Computed Properties

• Exact Mass: 305.87141g/mol
• Monoisotopic Mass: 303.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(3,5-dibromophenyl)prop-2-enoic acid

Comprehensive Overview of (2E)-3-(3,5-dibromophenyl)prop-2-enoic acid (CAS No. 695187-22-5)

(2E)-3-(3,5-dibromophenyl)prop-2-enoic acid (CAS No. 695187-22-5) is a brominated aromatic compound with significant applications in pharmaceutical and organic synthesis. This α,β-unsaturated carboxylic acid derivative features a conjugated system, making it a valuable intermediate for designing bioactive molecules. Its molecular structure includes a 3,5-dibromophenyl group attached to a prop-2-enoic acid moiety, which enhances its reactivity in cross-coupling reactions and Michael additions.

Recent studies highlight the growing demand for brominated organic compounds in drug discovery, particularly for their role in modulating enzyme activity and receptor binding. Researchers are exploring 695187-22-5 as a precursor for anticancer agents and anti-inflammatory drugs, aligning with trends in targeted therapy. The compound’s electrophilic properties also make it suitable for developing covalent inhibitors, a hot topic in proteomics and chemical biology.

From a synthetic perspective, (2E)-3-(3,5-dibromophenyl)prop-2-enoic acid is often utilized in Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, due to its aryl bromide functionality. Its crystal structure and hydrogen bonding patterns have been characterized via X-ray diffraction, providing insights into its supramolecular chemistry applications. These properties are critical for designing materials with tailored luminescence, a field gaining traction in optoelectronics research.

Environmental and green chemistry considerations are increasingly relevant for brominated compounds. Innovations in catalytic bromination methods aim to reduce waste, addressing concerns about sustainable synthesis. Users frequently search for eco-friendly alternatives to traditional halogenation, positioning 695187-22-5 as a case study for balancing reactivity and environmental impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control of this compound. Its UV-Vis absorption profile, with maxima around 280 nm, facilitates detection in complex matrices. These features are pivotal for high-throughput screening in drug development, a topic frequently queried in AI-driven literature searches.

In summary, (2E)-3-(3,5-dibromophenyl)prop-2-enoic acid bridges multiple disciplines, from medicinal chemistry to material science. Its versatility and structure-activity relationships continue to inspire innovations, making it a compound of enduring interest in both academic and industrial settings.